Cas no 156669-23-7 (2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl-)

• Product Name: 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl-
• CAS No: 156669-23-7
• MF: C₃₂H₃₆S₅
• MW: 580.953242301941
• CID: 1332791
• PubChem ID: 25069318
• Update Time: 2025-04-20

2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 5,5''''-dihexyl-
• 2,5-bis[5-(5-hexylthiophen-2-yl)thiophen-2-yl]thiophene
• DTXSID70648670
• 1~5~,5~5~-Dihexyl-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~-quinquethiophene
• 156669-23-7
• SCHEMBL7946100

• Inchi： 1S/C32H36S5/c1-3-5-7-9-11-23-13-15-25(33-23)27-17-19-29(35-27)31-21-22-32(37-31)30-20-18-28(36-30)26-16-14-24(34-26)12-10-8-6-4-2/h13-22H,3-12H2,1-2H3
• InChI Key： IWUYQYFZKXTNPH-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C3=CC=C(C4=CC=C(C5=CC=C(CCCCCC)S5)S4)S3)S2)=CC=C1CCCCCC

Computed Properties

• Exact Mass: 580.14238
• Monoisotopic Mass: 580.14205702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 14
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.7
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 0